molecular formula C10H11N3O2 B8547667 2-Nitro-6-[(propan-2-yl)amino]benzonitrile CAS No. 1093203-66-7

2-Nitro-6-[(propan-2-yl)amino]benzonitrile

Cat. No.: B8547667
CAS No.: 1093203-66-7
M. Wt: 205.21 g/mol
InChI Key: LVOPYCWJKDKMDS-UHFFFAOYSA-N
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Description

2-Nitro-6-[(propan-2-yl)amino]benzonitrile is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

1093203-66-7

Molecular Formula

C10H11N3O2

Molecular Weight

205.21 g/mol

IUPAC Name

2-nitro-6-(propan-2-ylamino)benzonitrile

InChI

InChI=1S/C10H11N3O2/c1-7(2)12-9-4-3-5-10(13(14)15)8(9)6-11/h3-5,7,12H,1-2H3

InChI Key

LVOPYCWJKDKMDS-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=C(C(=CC=C1)[N+](=O)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,6-dinitrobenzonitrile (0.58 g, 3.00 mmol) in DMF (6 mL) was added isopropylamine (0.71 g, 12.00 mmol) and the reaction mixture was stirred at 50° C. under nitrogen for ten minutes. After cooling to room temperature, dilution with H2O and extraction with EtOAc, solvents of the combined organic phases were evaporated and the residue was purified by flash chromatography (Biotage system, 80 g silicagel column) using a Hexane/EtOAc (3:2) solution as eluant, to give 2-(isopropylamino)-6-nitrobenzonitrile (0.22 g, 35%). 1H NMR (400 MHz, DMSO-d6) δ 1.20 (d, J=6.4 Hz, 6H), 3.85-3.80 (m, 1H), 5.94 (d, J=8.0 Hz, NH), 7.26 (d, J=9.0 Hz, 1H), 7.42 (d, J=9.0 Hz, 1H), 7.60 (t, J=8.8 Hz, 1H).
Quantity
0.58 g
Type
reactant
Reaction Step One
Quantity
0.71 g
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One

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